Cas no 946289-75-4 (N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine)

• Product Name: N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine
• CAS No: 946289-75-4
• MF: C₁₉H₁₅FN₆O
• MW: 362.360406160355
• CID: 6408595
• PubChem ID: 16820892
• Update Time: 2025-05-26

N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine
• AB00678327-01
• 2-N-(3-fluorophenyl)-4-N-(4-methoxyphenyl)pteridine-2,4-diamine
• {2-[(3-fluorophenyl)amino]pteridin-4-yl}(4-methoxyphenyl)amine
• F2359-0282
• AKOS002328683
• 946289-75-4

• Inchi： 1S/C19H15FN6O/c1-27-15-7-5-13(6-8-15)23-18-16-17(22-10-9-21-16)25-19(26-18)24-14-4-2-3-12(20)11-14/h2-11H,1H3,(H2,22,23,24,25,26)
• InChI Key： DQLGNDAEGGKRQG-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C(=C1[H])N([H])C1=NC2C(C(=N1)N([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=NC([H])=C([H])N=2

Computed Properties

• Exact Mass: 362.12913729g/mol
• Monoisotopic Mass: 362.12913729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.8Ų

Additional information on N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine

N2-(3-Fluorophenyl)-N4-(4-Methoxyphenyl)pteridine-2,4-diamine: A Comprehensive Overview

N2-(3-Fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine (CAS No. 946289-75-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 946289-75-4, belongs to the class of pteridines and is characterized by its unique structural features and potential biological activities.

The chemical structure of N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine consists of a pteridine core with two substituted aromatic rings. The presence of a fluorine atom on one phenyl ring and a methoxy group on the other imparts distinct chemical and biological properties to this molecule. These substituents can influence the compound's solubility, stability, and interactions with biological targets, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against dihydrofolate reductase (DHFR), an enzyme crucial for nucleotide synthesis and cell proliferation. This finding suggests that N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine could be a promising lead compound for the development of novel anticancer agents.

In addition to its enzymatic inhibition properties, N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine has also been investigated for its potential as an antiviral agent. Research conducted at the National Institutes of Health (NIH) revealed that this compound shows significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is thought to involve interference with viral replication processes, making it a potential candidate for further development as an antiviral therapeutic.

The pharmacokinetic properties of N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine have also been studied to assess its suitability for clinical applications. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to fully characterize its pharmacokinetic behavior in different animal models and eventually in humans.

Toxicity studies on N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine have shown that it is generally well-tolerated at therapeutic doses. In vitro cytotoxicity assays using human cell lines have demonstrated low cytotoxicity at concentrations relevant to its therapeutic window. Additionally, in vivo toxicity studies in rodent models have not reported any significant adverse effects at doses up to 100 mg/kg. These findings suggest that N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine has a favorable safety profile, which is crucial for its advancement into clinical trials.

The synthesis of N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine involves a multi-step process that typically starts with the preparation of the pteridine core followed by functionalization with the desired substituents. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of 6-chloro-pteridine with an appropriate amine derivative followed by subsequent substitution reactions to introduce the fluorine and methoxy groups.

In conclusion, N2-(3-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine (CAS No. 946289-75-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.